Cas no 77802-23-4 (2-Naphthalenecarboxylicacid, 3-nitro-, ethyl ester)

• Product Name: 2-Naphthalenecarboxylicacid, 3-nitro-, ethyl ester
• CAS No: 77802-23-4
• MF: C₁₃H₁₁NO₄
• MW: 245.230743646622
• CID: 550759
• PubChem ID: 12674576
• Update Time: 2025-04-19

2-Naphthalenecarboxylicacid, 3-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 3-nitro-, ethyl ester
• ETHYL 3-NITRO-2-NAPHTHOATE
• ethyl 3-nitronaphthalene-2-carboxylate
• 3-Nitro-2-naphthoesaeure-aethylester
• ETHYL3-NITRO-2-NAPHTHOATE
• DTXSID20506478
• 77802-23-4
• SCHEMBL5256338

• Inchi： 1S/C13H11NO4/c1-2-18-13(15)11-7-9-5-3-4-6-10(9)8-12(11)14(16)17/h3-8H,2H2,1H3
• InChI Key： IBWVNHFLMNMWNK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC2C=CC=CC=2C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 245.06900
• Monoisotopic Mass: 245.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.12000
• LogP: 3.44790